Cas no 1805654-53-8 (Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate)

Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate is a specialized benzoate derivative featuring a cyano group, difluoromethyl substituent, and nitro functionality on the aromatic ring. This compound is of interest in synthetic organic chemistry due to its multifunctional reactivity, particularly in the construction of fluorinated heterocycles and agrochemical intermediates. The presence of both electron-withdrawing (nitro, cyano) and fluorinated groups enhances its utility in nucleophilic substitution and cyclization reactions. Its ester moiety further allows for derivatization under mild conditions. The compound’s structural features make it valuable for research in medicinal and materials chemistry, where precise functional group manipulation is required. Proper handling is advised due to potential reactivity hazards.
Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate structure
1805654-53-8 structure
Product Name:Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate
CAS No:1805654-53-8
MF:C10H6F2N2O4
MW:256.162449359894
CID:4952913
Update Time:2025-06-14

Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate
    • Inchi: 1S/C10H6F2N2O4/c1-18-10(15)5-2-3-7(14(16)17)8(9(11)12)6(5)4-13/h2-3,9H,1H3
    • InChI Key: AFIAYFJZKDRBBE-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC=C(C(=O)OC)C=1C#N)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 387
  • XLogP3: 1.9
  • Topological Polar Surface Area: 95.9

Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015011349-1g
Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate
1805654-53-8 97%
1g
1,519.80 USD 2021-06-21

Additional information on Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate

Comprehensive Overview of Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate (CAS No. 1805654-53-8)

Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate (CAS No. 1805654-53-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a cyano group, difluoromethyl group, and nitrobenzoate ester, serves as a versatile intermediate in synthetic chemistry. Its applications span from drug discovery to advanced material synthesis, making it a subject of interest for researchers and industry professionals alike.

The growing demand for fluorinated compounds and nitroaromatics in modern chemistry has positioned Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate as a critical building block. Fluorinated compounds, in particular, are highly sought after due to their enhanced stability, bioavailability, and metabolic resistance, which are essential properties in the development of new pharmaceuticals and agrochemicals. The presence of the difluoromethyl group in this compound further enhances its reactivity and utility in cross-coupling reactions, a topic frequently searched by chemists exploring novel synthetic pathways.

One of the most discussed topics in recent years is the role of nitroaromatic intermediates in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to synthesize and utilize such compounds, aligning with global trends toward reducing environmental impact. Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate fits into this narrative as a candidate for catalytic reduction processes, which minimize waste and energy consumption. This aligns with frequently searched queries like "green synthesis of nitroaromatics" and "sustainable fluorinated intermediates."

In pharmaceutical research, the cyano group in Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate offers a reactive handle for further functionalization, enabling the creation of diverse heterocyclic scaffolds. This is particularly relevant in the context of drug discovery, where molecular diversity is crucial for identifying new bioactive compounds. Searches for "cyano group in drug design" and "nitrobenzoate derivatives in medicinal chemistry" highlight the compound's relevance in this field. Additionally, its potential use in the synthesis of fluorinated APIs (Active Pharmaceutical Ingredients) has been a hot topic, given the rising demand for fluorinated drugs in treating various diseases.

From a material science perspective, Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate can be employed in the development of advanced polymers and coatings. The incorporation of fluorine atoms into materials often imparts desirable properties such as thermal stability, chemical resistance, and low surface energy. These attributes are critical for applications in electronics, aerospace, and protective coatings, areas where users frequently search for "fluorinated polymers" and "high-performance materials."

The compound's CAS No. 1805654-53-8 serves as a unique identifier, ensuring precise tracking and regulatory compliance in global markets. This is particularly important for researchers and manufacturers who rely on accurate chemical databases for sourcing and safety information. Queries such as "CAS number lookup for nitrobenzoates" and "safety data for fluorinated esters" underscore the importance of this identifier in professional settings.

In summary, Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate (CAS No. 1805654-53-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the cyano, difluoromethyl, and nitrobenzoate groups, make it a valuable intermediate for innovative research and industrial processes. As the scientific community continues to explore sustainable and efficient synthetic methods, this compound is poised to remain at the forefront of chemical innovation.

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